4-(1,3-oxazol-5-yl)benzenesulfonyl Chloride
Overview
Description
The compound "4-(1,3-oxazol-5-yl)benzenesulfonyl Chloride" is a chemical entity that can be inferred to possess an oxazole ring attached to a benzenesulfonyl chloride moiety. While the provided papers do not directly discuss this compound, they do provide insights into similar structures and their reactivity, which can be used to infer potential properties and reactivity of the compound .
Synthesis Analysis
The synthesis of oxazole derivatives is well-documented in the literature. For instance, a novel synthesis of 2,5-disubstituted oxazoles and oxazolines has been achieved using ruthenium(II) porphyrin-copper chloride catalyzed cyclization, starting from benzene carboxylic acids and phenylethenes or phenylacetylenes . This method proceeds via the formation of an intermolecular C-N bond and an intramolecular C-O bond. Although the exact synthesis of "4-(1,3-oxazol-5-yl)benzenesulfonyl Chloride" is not described, similar catalytic systems could potentially be adapted for its synthesis.
Molecular Structure Analysis
The molecular structure of oxazole derivatives is characterized by a five-membered heterocyclic ring containing both nitrogen and oxygen atoms. The presence of the oxazole ring can significantly influence the electronic distribution and steric hindrance of the molecule, which in turn affects its reactivity and interaction with biological targets .
Chemical Reactions Analysis
Benzenesulfonyl chloride derivatives are known to be reactive towards nucleophiles, including amines, to form sulfonamides . The reactivity of the sulfonyl chloride group in the presence of amines can lead to the formation of sulfonamide bonds while retaining other functional moieties, such as benzoxazine or isocoumarin . The presence of the oxazole ring could influence the reactivity of the sulfonyl chloride group, potentially leading to selective reactions.
Physical and Chemical Properties Analysis
The physical and chemical properties of "4-(1,3-oxazol-5-yl)benzenesulfonyl Chloride" can be speculated based on related compounds. The benzenesulfonyl chloride group is typically a solid at room temperature and is sensitive to moisture due to its reactivity with water . The oxazole ring can contribute to the compound's stability and solubility in organic solvents . The electronic properties of the oxazole ring can also affect the acidity and basicity of the molecule, which are important in its interactions with biological systems .
Scientific Research Applications
Synthesis and Biological Activity
- The synthesis of various derivatives of benzenesulfonyl compounds, including those similar to 4-(1,3-oxazol-5-yl)benzenesulfonyl chloride, has been a focus in research due to their biological activities. For instance, N-substituted derivatives of 2-(5-(1-(phenylsulfonyl)piperidin-4-yl)-1,3,4-oxadiazol-2-ylthio)acetamide were synthesized and showed moderate to significant antibacterial activity (Khalid et al., 2016).
- Another study focused on the synthesis of 4-(3'-indolyl)oxazole congeners, which displayed cytotoxicity against various cancer cell lines (Kumar et al., 2010).
Reactivity and Compound Synthesis
- The reactivity of functional groups in compounds related to 4-(1,3-oxazol-5-yl)benzenesulfonyl chloride has been studied, such as in the synthesis of 3-(4-Oxo-4H-3,1-benzoxazin-2-yl)-1-benzenesulfonyl chloride (Tarasov et al., 2002).
- Additionally, synthesis involving benzenesulfonyl chloride as a reactant has been explored for creating potent antibacterial agents and enzyme inhibitors (Abbasi et al., 2017).
Photophysical and Antimicrobial Activities
- Research has also been conducted on the synthesis of fluorescent 4-(1,3-benzoxazol-2-yl)-2-phenylnaphtho[1,2-d][1,3]oxazole derivatives with significant antimicrobial activity (Phatangare et al., 2013).
Applications in COX-2 Inhibition
- 4-(4-cycloalkyl/aryl-oxazol-5-yl)benzenesulfonamide derivatives were synthesized as selective cyclooxygenase-2 (COX-2) inhibitors, highlighting the potential therapeutic applications of these compounds (Hashimoto et al., 2002).
Safety And Hazards
properties
IUPAC Name |
4-(1,3-oxazol-5-yl)benzenesulfonyl chloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H6ClNO3S/c10-15(12,13)8-3-1-7(2-4-8)9-5-11-6-14-9/h1-6H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QCGUTLAPXWBIMM-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C2=CN=CO2)S(=O)(=O)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H6ClNO3S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80380059 | |
Record name | 4-(1,3-oxazol-5-yl)benzenesulfonyl Chloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80380059 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
243.67 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-(1,3-oxazol-5-yl)benzenesulfonyl Chloride | |
CAS RN |
337508-66-4 | |
Record name | 4-(1,3-oxazol-5-yl)benzenesulfonyl Chloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80380059 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-(1,3-Oxazol-5-yl)benzenesulphonyl chloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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